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Compound of Interest

Compound Name: Calcium Saccharate

Cat. No.: B1201877

Audience: Researchers, scientists, and drug development professionals.

Introduction

Calcium saccharate, the calcium salt of D-saccharic acid, is a compound of significant interest
in the pharmaceutical and food industries. It is utilized for its potential health benefits, including
supporting detoxification processes and cellular function. The controlled precipitation of
calcium saccharate is a critical step in its synthesis and purification, ensuring a high-quality
product for research and development. This document provides a detailed experimental

protocol for the precipitation of calcium saccharate, compiled from established
methodologies.

Data Presentation

A summary of the key quantitative data relevant to the experimental protocol is presented
below for easy reference and comparison.
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Parameter Value Unit Source(s)
Molecular Formula C12H14CaOz1s6 [1]
Molecular Weight
248.22 g/mol Calculated
(Anhydrous)
Molecular Weight
320.26 g/mol [2][3]
(Tetrahydrate)
Solubility in Water at Sparingly soluble;
. g/L [1][4]
25°C ~1.0
Solubility Product
(6.17 £0.32) x 1077 [4]
(Ksp) at 25°C
pH (1% solution) 6.0-8.5 [1][5]
Melting Point ~165 (decomposes) °C [11[2]

Calcium Content
(Tetrahydrate)

~12.5

%

[6]

Experimental Protocols

This section details the methodology for the precipitation of calcium saccharate, primarily

focusing on the reaction between potassium acid saccharate and a calcium source. This

method is a common and effective way to produce calcium saccharate.

Objective: To precipitate calcium saccharate tetrahydrate from potassium acid saccharate and

calcium chloride.

Materials and Equipment:

Potassium acid saccharate (CsHaKOs)

Calcium chloride (CaClz)

Calcium hydroxide (Ca(OH)2)

Distilled or deionized water
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o Reaction vessel (e.g., beaker or flask)

e Magnetic stirrer and stir bar

o Heating plate

e pH meter or pH indicator strips

« Filtration apparatus (e.g., Buchner funnel, filter paper)
e Drying oven

e Analytical balance

Procedure:

e Preparation of Reactant Solutions:

o Prepare a suspension of potassium acid saccharate in water. For example, suspend 248
grams (1 mole) of potassium acid saccharate in 500 mL of water.[6]

o Prepare a solution of calcium chloride. For instance, dissolve 56 grams (0.5 moles) of
calcium chloride in 100 mL of water.[6]

o Prepare a slurry of calcium hydroxide. For example, mix 39 grams (0.5 moles) of calcium
hydroxide in 20 mL of water.[6]

e Reaction and Precipitation:

[¢]

Heat the potassium acid saccharate suspension to approximately 35-40°C with continuous
stirring.[6]

[¢]

Add the calcium chloride solution to the potassium acid saccharate suspension.[6]

[¢]

Subsequently, introduce the calcium hydroxide slurry to the reaction mixture.[6]

[e]

Maintain the reaction temperature at about 40°C for 1 hour with continuous stirring to
ensure complete precipitation of calcium saccharate.[6] The formation of a white
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precipitate should be observed.

e |solation and Purification:
o After the 1-hour reaction time, remove the heat and allow the mixture to cool.
o Separate the calcium saccharate precipitate from the solution by filtration.[6]

o Wash the collected precipitate several times with distilled water to remove any soluble
impurities.[1][6]

o Air-dry the washed precipitate overnight.[6] For more rapid drying, a drying oven at a
controlled temperature (e.g., 60-80°C) can be used until a constant weight is achieved.

o Characterization (Optional but Recommended):
o The final product should be a white or almost white crystalline powder.[1]

o Confirm the identity and purity of the synthesized calcium saccharate using analytical
techniques such as Infrared (IR) spectroscopy or by determining the calcium content via
titration.[3]

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the underlying chemical
relationship in the precipitation of calcium saccharate.
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Caption: Experimental workflow for calcium saccharate precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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